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Compound of Interest

Compound Name: Ethyl 4-oxohexanoate

Cat. No.: B1313881 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential safety data and handling precautions for Ethyl
4-oxohexanoate (CAS No. 3249-33-0). The information presented is compiled from various

safety data sheets and chemical databases to ensure a comprehensive overview for laboratory

and drug development applications. This document is intended to supplement, not replace,

formal safety training and institutional protocols.

Chemical Identification and Physical Properties
Ethyl 4-oxohexanoate is a chemical intermediate used in various synthetic processes. A clear

understanding of its physical and chemical properties is fundamental to its safe handling.
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Property Value Source

Molecular Formula C8H14O3 --INVALID-LINK--

Molecular Weight 158.19 g/mol --INVALID-LINK--

CAS Number 3249-33-0
--INVALID-LINK--, --INVALID-

LINK--

Boiling Point 221°C at 760 mmHg
--INVALID-LINK--, --INVALID-

LINK--

Density 1.0 ± 0.1 g/cm³ --INVALID-LINK--

Flash Point 88.3 ± 19.9 °C --INVALID-LINK--

Refractive Index 1.421 --INVALID-LINK--

Melting Point No data available

Vapor Pressure No data available

Hazard Identification and GHS Classification
Ethyl 4-oxohexanoate is classified as a hazardous substance under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS).
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GHS Classification
Hazard Class and
Category

Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[1]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation.[1]

Specific Target Organ Toxicity -

Single Exposure (Respiratory

tract irritation)

Category 3
H335: May cause respiratory

irritation.[1]

Acute Toxicity, Oral Not Classified (Data lacking)
H302: Harmful if swallowed

(Reported by some sources).

Acute Toxicity, Inhalation Not Classified (Data lacking)
H332: Harmful if inhaled

(Reported by some sources).

GHS Pictogram:

alt text

Signal Word: Warning[2]

Precautionary Statements and Safe Handling
Adherence to the following precautionary measures is crucial to minimize risk when handling

Ethyl 4-oxohexanoate.
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Type
Precautionary Statement
Code

Description

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[1][2]

P264
Wash skin thoroughly after

handling.[1]

P271
Use only outdoors or in a well-

ventilated area.[2]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[1][2]

Response P302 + P352
IF ON SKIN: Wash with plenty

of water.[1]

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[1][2]

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1][2]

P312

Call a POISON

CENTER/doctor if you feel

unwell.[2]

P321

Specific treatment (see

supplemental first aid

instructions on this label).[1][2]

P332 + P313
If skin irritation occurs: Get

medical advice/attention.[1][2]
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P337 + P313
If eye irritation persists: Get

medical advice/attention.[2]

P362 + P364
Take off contaminated clothing

and wash it before reuse.[1]

Storage P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.[1][2]

P405 Store locked up.[1][2]

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.[1][2]

Experimental Protocols and Handling Procedures
Personal Protective Equipment (PPE)
Appropriate PPE is mandatory when handling Ethyl 4-oxohexanoate.

PPE Category Recommendation

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US) approved standards.[3]

Skin Protection

Wear fire/flame resistant and impervious

clothing. Handle with chemical-resistant gloves

(e.g., nitrile, neoprene) which must be inspected

prior to use.[3]

Respiratory Protection

If vapors or aerosols are generated, use a

NIOSH-approved respirator with an appropriate

cartridge. Work in a well-ventilated area,

preferably in a chemical fume hood.

General Hygiene
Wash hands thoroughly after handling. Change

contaminated clothing and wash before reuse.
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Handling and Storage
Handling: Handle in a well-ventilated place.[3] Avoid contact with skin and eyes.[3] Avoid the

formation of dust and aerosols.[3] Use non-sparking tools.[3] Prevent fire caused by

electrostatic discharge.[3]

Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[3] Store

apart from foodstuff containers or incompatible materials.[3]

Emergency Procedures
First-Aid Measures

Exposure Route First-Aid Procedure

Inhalation

Move the victim into fresh air.[3] If breathing is

difficult, give oxygen.[3] If not breathing, give

artificial respiration and consult a doctor

immediately.[3] Do not use mouth-to-mouth

resuscitation if the victim ingested or inhaled the

chemical.[3]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower. Wash off with

soap and plenty of water.[4] Consult a physician

if irritation persists.[4]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes and

consult a physician.[4]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water.[4] Consult a physician.[4]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[4]
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Specific Hazards: No data available on specific hazards arising from the chemical.

Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[4]

Accidental Release Measures
Personal Precautions: Use personal protective equipment.[4] Avoid breathing vapors, mist,

or gas.[4] Ensure adequate ventilation.[4] Evacuate personnel to safe areas.[3] Remove all

sources of ignition.[3]

Environmental Precautions: Prevent further leakage or spillage if safe to do so.[4] Do not let

the product enter drains.[4]

Methods for Containment and Cleaning Up: Absorb the spill with inert material (e.g., sand,

earth) and place it in a suitable container for disposal.

Visualized Workflows
The following diagrams illustrate key safety and handling workflows for Ethyl 4-oxohexanoate.
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Safe Handling Workflow

Preparation:
- Review SDS

- Don PPE
- Prepare work area

Handling:
- Work in fume hood

- Use non-sparking tools
- Keep container closed

Proceed with caution

Post-Handling:
- Decontaminate work area
- Dispose of waste properly

- Remove PPE and wash hands

After completion

Click to download full resolution via product page

Caption: A high-level workflow for the safe handling of Ethyl 4-oxohexanoate.
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Chemical Spill Response

Spill Detected

Evacuate immediate area

Don appropriate PPE

Contain the spill
with absorbent material

Clean up the spill

Dispose of waste
in a sealed container

Decontaminate the area

Click to download full resolution via product page

Caption: A logical workflow for responding to a chemical spill of Ethyl 4-oxohexanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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